Cas no 38090-53-8 (TACA)

TACA (trans-4-aminocrotonic acid) is a GABAA and GABAC receptor (kd= 0.6 μ M) Is an effective agonist TACA is also an inhibitor of GABA uptake and a substrate of gaba-t TACA produces late biphasic responses in mpg neurons
TACA structure
TACA structure
Product Name:TACA
CAS No:38090-53-8
Molecular Formula:C4H7NO2
Molecular Weight:101.10388
CID:304876
PubChem ID:5310987

TACA Properties

Names and Identifiers

    • 2-Butenoicacid, 4-amino-, (2E)-
    • TACA
    • TRANS-4-AMINOCROTONIC ACID
    • 4-amino-2-butenoic acid
    • 4-amino-trans-crotonic acid
    • 4-Amino-trans-crotonsaeure
    • trans-4-Aminocrotonic acid,TACA
    • Tox21_501145
    • Tox21_110902_1
    • Tox21_110902
    • DTXCID6025648
    • Spectrum5_001675
    • CHEMBL33086
    • NCGC00024485-07
    • SPECTRUM1502123
    • AT40253
    • (E)-4-aminobut-2-enoic acid
    • NCGC00024485-04
    • BDBM50087271
    • Lopac0_001145
    • NCGC00024485-02
    • NCGC00024485-08
    • 2-Butenoic acid, 4-amino-
    • HY-100800
    • 38090-53-8
    • NCGC00261830-01
    • EN300-1448586
    • EN300-188085
    • SR-01000075646
    • BPBio1_000683
    • 4 Aminocrotonic Acid
    • CCG-39246
    • 4-trans-Aminocrotonic acid
    • DTXSID8045648
    • SR-01000075646-1
    • (E)-4-Amino-2-butenoic acid
    • (2E)-4-AMINOBUT-2-ENOIC ACID
    • NCGC00024485-03
    • BSPBio_002528
    • PDSP1_000613
    • AKOS022632601
    • T 1694
    • S2R6R1I2MP
    • NCGC00024485-05
    • (E)-4-amino-but-2-enoic acid
    • NCGC00024485-06
    • 2-Butenoic acid, 4-amino-, (2E)-
    • UNII-S2R6R1I2MP
    • LP01145
    • TRANS-4-AMINOCROTONICACID
    • HMS3263F11
    • NCGC00024485-11
    • CS-0020447
    • SCHEMBL232135
    • 4-aminocrotonic acid
    • MS-22730
    • Biomol-NT_000233
    • EU-0101145
    • SCHEMBL489325
    • SDCCGSBI-0051112.P002
    • 4-Amino-but-2-enoic acid
    • 4-aminobut-2-enoic acid
    • PDSP2_000610
    • CAS-38090-53-8
    • t-4-AMINOCROTONIC ACID (TACA)
    • (E)-4-Amino-but-2-enoic acid (TACA)
    • SR-01000075646-3
    • 25747-40-4
    • TACA; trans-4-Amino-2-butenoic Acid, trans-4-Aminocrotonic Acid; (E)-4-Amino-2-butenoic Acid; (2E)-4-Amino-2-butenoic Acid;
    • DA-78157
    • InChIKey： FMKJUUQOYOHLTF-OWOJBTEDSA-N
    • Inchi： InChI=1S/C4H7NO2/c5-3-1-2-4(6)7/h1-2H,3,5H2,(H,6,7)/b2-1+
    • SMILES： NC/C=C/C(O)=O

Computed Properties

  • Exact Mass: 101.04800
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 101.048
  • Heavy Atom Count: 7
  • Complexity: 87.7
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -3.2
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 63.3A^2

Experimental Properties

  • LogP: 0.28620
  • PSA: 63.32000
  • Refractive Index: 1.507
  • Boiling Point: 300.4°Cat760mmHg
  • Flash Point: 135.5°C
  • Solubility: H2O: >20 mg/mL
  • Color/Form: Not determined
  • Solubility: Not determined
  • Density: 1.169

TACA Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P01BG7C-5mg
4-aminobut-2-enoic acid
 38090-53-8 ≥95%
5mg
 $93.00 2024-05-03
A2B Chem LLC
AW13032-5mg
4-aminobut-2-enoic acid
 38090-53-8 ≥95%
5mg
 $46.00 2024-04-20
Ambeed
A691914-50mg
(E)-4-Aminobut-2-enoic acid
 38090-53-8 95%
50mg
 $397.0 2025-02-28
Enamine
EN300-188085-0.05g
4-aminobut-2-enoic acid
 38090-53-8
0.05g
 $468.0 2023-09-18
MedChemExpress
HY-100800-5mg
TACA
 38090-53-8 99.33%
5mg
 ￥800 2024-04-18
TRC
T004010-10mg
TACA
 38090-53-8
10mg
 $ 80.00 2023-09-06
SHENG KE LU SI SHENG WU JI SHU
sc-203705-10 mg
TACA,
 38090-53-8
10mg
 ￥677.00 2023-07-10
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci6176-10mg
TACA
 38090-53-8 98%
10mg
 ￥1964.00 2023-09-10

TACA Suppliers

Hubei Rhino Pharmaceutical Tech.co.,Ltd.
Audited Supplier Audited Supplier
(CAS:38090-53-8)
MR./MRS.:WANG JING LI
Phone:13165688766
Email:3008058303@qq.com
Web:https://www.chem960.com/company/190540/
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:38090-53-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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Amadis Chemical Company Limited
(CAS:38090-53-8)TACA
A1202939
Purity:99%
Quantity:50mg
Price($):357.0